1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine
• InChI: InChI=1S/C18H19ClN2O2/c19-15-2-1-3-16(11-15)21-8-6-20(7-9-21)12-14-4-5-17-18(10-14)23-13-22-17/h1-5,10-11H,6-9,12-13H2
• InChI Key: UFLNRAWELXVGCI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine, also known as MBZP, is a psychoactive drug that belongs to the class of piperazine derivatives. MBZP has been found to have stimulating effects on the central nervous system, which makes it a potential candidate for use in scientific research.

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine acts as a dopamine, norepinephrine, and serotonin reuptake inhibitor. It inhibits the reuptake of these neurotransmitters, which leads to an increase in their concentration in the synaptic cleft. This results in an increase in the stimulation of the central nervous system.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine has been found to have stimulating effects on the central nervous system. It increases the release of dopamine, norepinephrine, and serotonin neurotransmitters, which leads to an increase in arousal, alertness, and mood. 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine has also been found to increase heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine has several advantages for lab experiments. It is a potent and selective dopamine, norepinephrine, and serotonin reuptake inhibitor, which makes it a useful tool for studying the effects of these neurotransmitters on the central nervous system. However, 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine has limitations as well. It has a short half-life and is rapidly metabolized in the body, which makes it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine. One direction is to study its effects on cognitive function, memory, and learning in animal models. Another direction is to study its potential as a treatment for disorders such as attention deficit hyperactivity disorder (ADHD) and depression. Additionally, the development of new analogs of 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine with improved pharmacological properties could lead to the discovery of new drugs for the treatment of neurological disorders.

Synthesis Methods

1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine can be synthesized by the reaction of 1-(1,3-benzodioxol-5-yl)propan-2-amine with 3-chlorophenylpiperazine. The reaction is carried out in the presence of a catalyst such as palladium on carbon and a solvent such as ethanol. The yield of 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine can be improved by optimizing the reaction conditions such as temperature, pressure, and reaction time.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulating effects on the release of dopamine, norepinephrine, and serotonin neurotransmitters. 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-chlorophenyl)piperazine has also been used to study its effects on cognitive function, memory, and learning.